Cas no 85226-40-0 (2-[(E)-2-(4-methoxyphenyl)ethenyl]-3-(phenylamino)quinazolin-4(3H)-one)
![2-[(E)-2-(4-methoxyphenyl)ethenyl]-3-(phenylamino)quinazolin-4(3H)-one structure](https://www.kuujia.com/scimg/cas/85226-40-0x500.png)
85226-40-0 structure
Product name:2-[(E)-2-(4-methoxyphenyl)ethenyl]-3-(phenylamino)quinazolin-4(3H)-one
2-[(E)-2-(4-methoxyphenyl)ethenyl]-3-(phenylamino)quinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 2-[(E)-2-(4-methoxyphenyl)ethenyl]-3-(phenylamino)quinazolin-4(3H)-one
- 3-anilino-2-[(E)-2-(4-methoxyphenyl)ethenyl]quinazolin-4-one
- 4(3H)-Quinazolinone, 3-anilino-2-(p-methoxystyryl)-
- 85226-40-0
- 4(3H)-Quinazolinone, 2-(2-(4-methoxyphenyl)ethenyl)-3-(phenylamino)-
- 3-Anilino-2-(p-methoxystyryl)-4(3H)-quinazolinone
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- Inchi: InChI=1S/C23H19N3O2/c1-28-19-14-11-17(12-15-19)13-16-22-24-21-10-6-5-9-20(21)23(27)26(22)25-18-7-3-2-4-8-18/h2-16,25H,1H3/b16-13+
- InChI Key: UKUPNGXVPFDCLM-DTQAZKPQSA-N
- SMILES: COC1=CC=C(C=C1)C=CC2=NC3=CC=CC=C3C(=O)N2NC4=CC=CC=C4
Computed Properties
- Exact Mass: 369.147727
- Monoisotopic Mass: 369.147727
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 589
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.9
- XLogP3: 4.8
Experimental Properties
- Density: 1.18
- Boiling Point: 564.8°C at 760 mmHg
- Flash Point: 295.4°C
- Refractive Index: 1.626
2-[(E)-2-(4-methoxyphenyl)ethenyl]-3-(phenylamino)quinazolin-4(3H)-one Related Literature
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Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
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Vladimir F. Kuznetsov,Alan J. Lough,Dmitry G. Gusev Chem. Commun., 2002, 2432-2433
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Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
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Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
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Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
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